Cas no 3152-87-2 (2,1,3-Benzothiadiazole,5-methyl-4-nitro-)
3152-87-2 structure
Product Name:2,1,3-Benzothiadiazole,5-methyl-4-nitro-
CAS No:3152-87-2
MF:C7H5N3O2S
MW:195.198499441147
CID:309238
PubChem ID:305559
Update Time:2025-04-19
2,1,3-Benzothiadiazole,5-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole,5-methyl-4-nitro-
- 5-methyl-4-nitro-2,1,3-benzothiadiazole
- 5-methyl-4-nitrobenzo[c][1,2,5]thiadiazole
- NSC-202573
- NSC202573
- 4-(Hydroxy(oxido)amino)-5-methyl-2,1,3-benzothiadiazole
- 3152-87-2
- DTXSID30185415
- NSC 202573
- AKOS003197192
- 2,1,3-Benzothiadiazole, 5-methyl-4-nitro-
- SCHEMBL5707397
- J2L27VW6DP
- UNII-J2L27VW6DP
-
- Inchi: 1S/C7H5N3O2S/c1-4-2-3-5-6(9-13-8-5)7(4)10(11)12/h2-3H,1H3
- InChI Key: SMOABKKWZUJQDS-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC(C)=C(C2=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 195.01035
- Monoisotopic Mass: 195.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 99.8Ų
Experimental Properties
- Density: 1.529
- Boiling Point: 320°Cat760mmHg
- Flash Point: 147.4°C
- Refractive Index: 1.713
- PSA: 68.92
- LogP: 2.43110
2,1,3-Benzothiadiazole,5-methyl-4-nitro- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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